Cas no 940062-11-3 (methyl 4-(aminomethyl)-3-chlorobenzoate)

Methyl 4-(aminomethyl)-3-chlorobenzoate is a benzoate ester derivative featuring both an aminomethyl and a chloro substituent on the aromatic ring. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, enabling its use as a versatile intermediate in pharmaceutical and agrochemical applications. The presence of the aminomethyl group allows for further derivatization, while the chloro substituent facilitates selective cross-coupling reactions. Its ester functionality enhances solubility in organic solvents, making it suitable for diverse reaction conditions. The compound’s well-defined structure and stability under standard handling conditions contribute to its utility in multi-step synthesis.

methyl 4-(aminomethyl)-3-chlorobenzoate structure

940062-11-3 structure

Product Name:methyl 4-(aminomethyl)-3-chlorobenzoate

CAS No:940062-11-3

MF:C₉H₁₀ClNO₂

MW:199.634201526642

MDL:MFCD10566566

CID:1011992

PubChem ID:40151823

Update Time:2025-06-07

methyl 4-(aminomethyl)-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(aminomethyl)-3-chlorobenzoate
- 940062-11-3
- BCP32391
- FT-0657807
- A844785
- SCHEMBL2948380
- DTXSID70653926
- MFCD10566566
- AS-44189
- EN300-5291432
- CS-0150839
- AB56297
- 4-(aminomethyl)-3-chlorobenzoic acid methyl ester
- FT-0704995
- AKOS006304083
- AMY202100002
- methyl4-(aminomethyl)-3-chlorobenzoate
- DB-079771
- MDL： MFCD10566566
- Inchi： 1S/C9H10ClNO2/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-4H,5,11H2,1H3
- InChI Key： VXLLMVXXEXMLNL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)OC)C=CC=1CN

Computed Properties

Exact Mass: 199.04
Monoisotopic Mass: 199.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3A^2
XLogP3: 1.3

Experimental Properties

Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (2.2 g/l) (25 º C),

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EM985-50mg	methyl 4-(aminomethyl)-3-chlorobenzoate	940062-11-3	95%	50mg	565.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EM985-200mg	methyl 4-(aminomethyl)-3-chlorobenzoate	940062-11-3	95%	200mg	1412.0CNY	2021-07-15
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X53535-1g	Methyl 4-(aminomethyl)-3-chlorobenzoate	940062-11-3	95%	1g	¥751.0	2024-07-16
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